Cas no 1270440-34-0 (1-(3-CHLORO-4-METHYLPHENYL)PROPAN-1-AMINE)

• Product Name: 1-(3-CHLORO-4-METHYLPHENYL)PROPAN-1-AMINE
• CAS No: 1270440-34-0
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 5525821
• PubChem ID: 55282515
• Update Time: 2025-06-15

1-(3-CHLORO-4-METHYLPHENYL)PROPAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLORO-4-METHYLPHENYL)PROPAN-1-AMINE

• Inchi： 1S/C10H14ClN/c1-3-10(12)8-5-4-7(2)9(11)6-8/h4-6,10H,3,12H2,1-2H3
• InChI Key： QRPHXILBDLOWKU-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C(Cl)=C1)(N)CC

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 1-(3-CHLORO-4-METHYLPHENYL)PROPAN-1-AMINE

Recent Advances in the Study of 1-(3-CHLORO-4-METHYLPHENYL)PROPAN-1-AMINE (CAS: 1270440-34-0)

The compound 1-(3-CHLORO-4-METHYLPHENYL)PROPAN-1-AMINE (CAS: 1270440-34-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the role of 1-(3-CHLORO-4-METHYLPHENYL)PROPAN-1-AMINE as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the chloro and methyl substituents on the phenyl ring, make it a versatile building block for the development of compounds with enhanced binding affinity and selectivity. Researchers have employed advanced synthetic methodologies, such as catalytic asymmetric synthesis, to optimize the production of this compound with high enantiomeric purity.

Pharmacological investigations have revealed that derivatives of 1-(3-CHLORO-4-METHYLPHENYL)PROPAN-1-AMINE exhibit promising activity against a range of biological targets. For instance, preliminary in vitro studies have demonstrated its potential as a modulator of neurotransmitter receptors, suggesting possible applications in the treatment of neurological disorders. Additionally, its interactions with specific enzyme systems have been explored, indicating its utility in the design of enzyme inhibitors for therapeutic purposes.

In the context of drug discovery, the compound's pharmacokinetic properties have been a focal point of recent research. Studies have investigated its metabolic stability, bioavailability, and tissue distribution, providing valuable insights for the development of optimized drug candidates. Furthermore, computational modeling and molecular docking studies have been employed to predict its binding modes and affinity profiles, aiding in the rational design of more effective derivatives.

Despite these advancements, challenges remain in the clinical translation of 1-(3-CHLORO-4-METHYLPHENYL)PROPAN-1-AMINE-based therapeutics. Issues such as potential toxicity, off-target effects, and formulation stability need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and realize the full potential of this compound.

In conclusion, 1-(3-CHLORO-4-METHYLPHENYL)PROPAN-1-AMINE (CAS: 1270440-34-0) represents a promising scaffold for the development of novel therapeutic agents. Continued research into its synthetic pathways, pharmacological properties, and clinical applications will be crucial for advancing its use in the pharmaceutical industry. This brief underscores the importance of interdisciplinary collaboration and innovative approaches to harness the full potential of this compound in addressing unmet medical needs.